2-Bromo-4-(2,4-difluorophenyl)-1,3-thiazole
Cat. No. B8371758
M. Wt: 276.10 g/mol
InChI Key: VNFBEKOOMQAMEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07851473B2
Procedure details
A 25% hydrogen bromide/acetic acid (25 ml) solution was added to a solution of 2-(2,4-difluorophenyl)-2-oxoethyl thiocyanate (3.39 g, 15.9 mmol) in acetic acid (25 ml), and the mixture was stirred at 130° C. for 2 hours and stirred at room temperature for 1 hour. Water was poured to the reaction mixture, and crystals were collected by filtration and washed with water to give 3.23 g (73.6%) of the desired product as a solid.
Identifiers
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REACTION_CXSMILES
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[BrH:1].C(O)(=O)C.[F:6][C:7]1[CH:12]=[C:11]([F:13])[CH:10]=[CH:9][C:8]=1[C:14](=O)[CH2:15][S:16][C:17]#[N:18].O>C(O)(=O)C>[Br:1][C:17]1[S:16][CH:15]=[C:14]([C:8]2[CH:9]=[CH:10][C:11]([F:13])=[CH:12][C:7]=2[F:6])[N:18]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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25 mL
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Type
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reactant
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Smiles
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Br.C(C)(=O)O
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Name
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Quantity
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3.39 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)F)C(CSC#N)=O
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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130 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 130° C. for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred at room temperature for 1 hour
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Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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Details
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were collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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BrC=1SC=C(N1)C1=C(C=C(C=C1)F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.23 g | |
| YIELD: PERCENTYIELD | 73.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
